Cas no 180292-79-9 (Ethanone,1-(2-hydroxy-4-methyl-1,3-cyclohexadien-1-yl)-)

• Product Name: Ethanone,1-(2-hydroxy-4-methyl-1,3-cyclohexadien-1-yl)-
• CAS No: 180292-79-9
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 113410
• PubChem ID: 45085921
• Update Time: 2025-04-18

Ethanone,1-(2-hydroxy-4-methyl-1,3-cyclohexadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-hydroxy-4-methyl-1,3-cyclohexadien-1-yl)-
• Ethanone, 1-(2-hydroxy-4-methyl-1,3-cyclohexadien-1-yl)- (9CI)
• Ethanone, 1-(2-hydroxy-4-methyl-1,3-cyclohexadien-1-yl)-
• 180292-79-9

• Inchi： 1S/C9H12O2/c1-6-3-4-8(7(2)10)9(11)5-6/h5,11H,3-4H2,1-2H3
• InChI Key： RUXOPVSTQYPXLU-UHFFFAOYSA-N
• SMILES： OC1C=C(C)CCC=1C(C)=O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 37.3